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Furamizole stability in experimental conditions
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Cat. No.: S620692

CAS No.: 17505-25-8

Compound Focus: Furamizole

Get Quote

Chemical Profile of Furamizole

The table below summarizes the key identified chemical information for Furamizole (CAS # 17505-25-8).

Property Description

IUPAC Name 5-[(E)-1-(2-Furyl)-2-(5-nitro-2-furyl)vinyl]-1,3,4-oxadiazol-2-amine [1]
Molecular C12HsN4Os [1] [2]

Formula

Molecular Weight

CAS Registry
Number

Chemical
Structure

Related Drugs

288.22 g/maol [2]

17505-25-8 [1] [2]

A 1,3,4-oxadiazole ring substituted with an amino group and an (E)-configured
furanyl-vinyl-nitrofuran chain [3] [1]

Nitrofuran derivative with strong antibacterial activity [3]

Proposed Stability Testing Workflow
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Due to the lack of specific protocols for Furamizole, the following workflow outlines a general approach for
small molecule stability testing in drug development. You can adapt it based on your specific experimental

needs.
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Diagram 1: A generic workflow for drug stability testing, adaptable for Furamizole.

Recommendations for Experimental Protocol
Development

Since established protocols are unavailable, here are steps to develop your own:

¢ Define Objectives: Clearly state whether the study is for forced degradation (identifying
degradation pathways) or formal stability (determining shelf-life and storage conditions) [3].
e Prepare Solutions: Furamizole is soluble in water [3], but you should also consider common organic
solvents for stability tests.
e Apply Stress Conditions:
o Acidic/Basic Hydrolysis: Expose to HCI and NaOH solutions at elevated temperatures (e.g.,
50-70°C) [3].
o Oxidative Stress: Treat with hydrogen peroxide (e.g., 3%) at room temperature [3].
o Thermal Stress: Solid and solution states should be stored at elevated temperatures (e.g., 40-
80°C) [3].
o Photolytic Stress: Expose to UV-Vis light per ICH Q1B guidelines [3].
¢ Monitor and Analyze: Use HPLC with UVIVis detection (the nitrofuran moiety is a strong
chromophore) to monitor degradation. Mass Spectrometry (MS) is crucial for identifying degradation
products [1].
o Establish Storage Conditions: Based on the chemical structure, Furamizole may be sensitive to
light (due to the nitrofuran group) and moisture. Store in a cool, dry, and dark place as a preliminary
measure [2].

Important Limitations and Next Steps

The information provided here is a starting point. The physical-chemical properties (boiling point, flash

point) listed in some databases are calculated, not experimental values, and should be verified [2].

To proceed, I recommend:

e Consulting Patents: Search for the original synthesis patents for Furamizole, which may contain
early stability data.
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e Laboratory Validation: All proposed protocols must be designed and validated in your own
laboratory, starting with small-scale experiments.

e Specialized Databases: Access deeper scientific literature and regulatory documents through paid or
institutional subscriptions to platforms like SciFinder or Reaxys.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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